2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol

• IUPAC Name: 2-[3-(4-fluorophenyl)-1,2-oxazol-5-yl]-5-methylphenol
• InChI: InChI=1S/C16H12FNO2/c1-10-2-7-13(15(19)8-10)16-9-14(18-20-16)11-3-5-12(17)6-4-11/h2-9,19H,1H3
• InChI Key: BACDBDJWWGKYJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=NO2)C3=CC=C(C=C3)F)O
• Molecular Formula: C16H12FNO2
• Molecular Weight: 269.27 g/mol

Description

2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol, also known as AM404, is a synthetic compound that acts as an inhibitor of the endocannabinoid membrane transporter. This compound has been the subject of numerous scientific studies due to its potential as a therapeutic agent for various conditions.

Mechanism of Action

2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol acts as an inhibitor of the endocannabinoid membrane transporter, which results in an increase in the concentration of the endocannabinoid anandamide. Anandamide is a lipid mediator that binds to cannabinoid receptors in the brain and has been shown to have analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators. 2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol has also been shown to modulate the activity of ion channels and receptors involved in pain perception and neuronal excitability.

Advantages and Limitations for Lab Experiments

2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been shown to have consistent effects across different experimental models. However, one limitation of 2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol is that it can be difficult to administer in vivo due to its poor solubility in aqueous solutions.

Future Directions

There are several future directions for research on 2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol. One area of interest is the potential use of 2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol as a treatment for neuropathic pain. Another area of research is the investigation of the effects of 2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol on the endocannabinoid system and its potential role in the treatment of neurological disorders. Additionally, further studies are needed to determine the optimal dosing and administration methods for 2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol in order to maximize its therapeutic potential.

Synthesis Methods

The synthesis of 2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol involves the reaction of 4-fluoroacetophenone with hydroxylamine hydrochloride to form 4-fluoro-3-oxoisoxazole. This intermediate is then reacted with 5-methylresorcinol in the presence of potassium carbonate to yield 2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol.

Scientific Research Applications

2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects. 2-[3-(4-fluorophenyl)-5-isoxazolyl]-5-methylphenol has also been investigated as a potential treatment for conditions such as chronic pain, epilepsy, and Alzheimer's disease.